Benzoxazolium, 3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-2-methyl-1-propenyl]-, iodide
Benzoxazolium, 3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-2-methyl-1-propenyl]-, iodide
Brand Name:
Vulcanchem
CAS No.:
14934-37-3
VCID:
VC0079919
InChI:
InChI=1S/C22H23N2O2/c1-4-23-17-10-6-8-12-19(17)25-21(23)14-16(3)15-22-24(5-2)18-11-7-9-13-20(18)26-22/h6-15H,4-5H2,1-3H3/q+1
SMILES:
CCN1C2=CC=CC=C2OC1=CC(=CC3=[N+](C4=CC=CC=C4O3)CC)C
Molecular Formula:
C22H23IN2O2
Molecular Weight:
347.4 g/mol
Benzoxazolium, 3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-2-methyl-1-propenyl]-, iodide
CAS No.: 14934-37-3
Main Products
VCID: VC0079919
Molecular Formula: C22H23IN2O2
Molecular Weight: 347.4 g/mol
CAS No. | 14934-37-3 |
---|---|
Product Name | Benzoxazolium, 3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-2-methyl-1-propenyl]-, iodide |
Molecular Formula | C22H23IN2O2 |
Molecular Weight | 347.4 g/mol |
IUPAC Name | (2Z)-3-ethyl-2-[(E)-3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)-2-methylprop-2-enylidene]-1,3-benzoxazole |
Standard InChI | InChI=1S/C22H23N2O2/c1-4-23-17-10-6-8-12-19(17)25-21(23)14-16(3)15-22-24(5-2)18-11-7-9-13-20(18)26-22/h6-15H,4-5H2,1-3H3/q+1 |
Standard InChIKey | SQLIGCYCXRHPLT-UHFFFAOYSA-N |
Isomeric SMILES | CCN\1C2=CC=CC=C2O/C1=C\C(=C\C3=[N+](C4=CC=CC=C4O3)CC)\C.[I-] |
SMILES | CCN1C2=CC=CC=C2OC1=CC(=CC3=[N+](C4=CC=CC=C4O3)CC)C |
Canonical SMILES | CCN1C2=CC=CC=C2OC1=CC(=CC3=[N+](C4=CC=CC=C4O3)CC)C.[I-] |
PubChem Compound | 10876005 |
Last Modified | Nov 11 2021 |
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